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Compound of Interest

Compound Name:
2'-Bromo-2-(4-

fluorophenyl)acetophenone

Cat. No.: B1321744 Get Quote

A Note on Chemical Nomenclature: The nomenclature "2'-Bromo-2-(4-
fluorophenyl)acetophenone" can be interpreted in several ways, leading to different chemical

structures. This guide addresses the most common isomers based on available scientific

literature and chemical supplier databases. For clarity, each compound is identified by its

specific IUPAC name and CAS number.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing comprehensive information on the properties, synthesis, and potential

applications of key bromo-fluoro acetophenone isomers.

2-Bromo-1-(4-fluorophenyl)ethanone
This isomer, commonly known as 2-Bromo-4'-fluoroacetophenone, is a halogenated aromatic

ketone. Its structure features a fluorine atom on the phenyl ring and a bromine atom on the

alpha-carbon of the acetophenone core.
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Property Value Source

CAS Number 403-29-2

Molecular Formula C₈H₆BrFO

Molecular Weight 217.04 g/mol

IUPAC Name
2-bromo-1-(4-

fluorophenyl)ethanone

Synonyms

ω-Bromo-4-

fluoroacetophenone, 4-

Fluorophenacyl bromide

Appearance White crystalline solid

Melting Point 47-50 °C

Boiling Point 150 °C at 12 mmHg

Solubility
Soluble in methanol, sparingly

soluble in water.

Synthesis
Experimental Protocol: Bromination of 4'-fluoroacetophenone

A common method for the synthesis of 2-Bromo-4'-fluoroacetophenone involves the

electrophilic bromination of 4'-fluoroacetophenone.

Reactants: 4'-fluoroacetophenone, Bromine (Br₂), or a solid brominating agent like N-

bromosuccinimide (NBS).

Solvent: Typically a non-polar solvent such as methanol.

Procedure: To a solution of 4'-fluoroacetophenone in methanol, the brominating agent is

added portion-wise at a controlled temperature, often at room temperature or reflux. The

reaction progress is monitored using Thin Layer Chromatography (TLC).
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Work-up: Upon completion, the reaction mixture is quenched with an aqueous solution of

sodium thiosulfate to remove any unreacted bromine. The product is then extracted using an

organic solvent like ethyl acetate.

Purification: The combined organic layers are washed with water, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude

product can be further purified by column chromatography on silica gel.
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Caption: Synthesis workflow for 2-Bromo-4'-fluoroacetophenone.
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Biological and Research Applications
2-Bromo-4'-fluoroacetophenone serves as a versatile building block in medicinal chemistry and

organic synthesis. It is a key intermediate in the synthesis of various pharmaceutical

compounds and is used in research to study enzyme inhibition and for the preparation of

functional organic materials.

2-Bromo-1-(2-fluorophenyl)ethanone
Also known as 2-Bromo-2'-fluoroacetophenone, this isomer has
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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